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Compound of Interest

Compound Name:
4-Bromo-5-methylbenzene-1,2-

diol

CAS No.: 18863-72-4

Cat. No.: B100436

Get Quote

Executive Summary
The catechol (1,2-benzenediol) moiety is a privileged scaffold in bioactive molecules, serving

as a key pharmacophore in adrenergic receptor agonists, COMT inhibitors, and antioxidant

systems.[1]

4-Bromocatechol (4-BC) represents the "parent" halogenated scaffold.[2] It is sterically

unencumbered and highly reactive in palladium-catalyzed cross-couplings, making it an ideal

entry point for early-stage diversity-oriented synthesis.[2]

4-Bromo-5-methylcatechol (4-B-5-MC) introduces a methyl group ortho to the bromine.[2]

This seemingly minor structural change drastically alters the electronic landscape, steric

profile, and metabolic stability of the molecule. It is often employed to block metabolic soft

spots or to lock conformations in receptor-ligand interactions.[2]

This guide analyzes the divergent chemical behaviors, synthetic routes, and biological

implications of these two congeners.
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Chemical Identity & Physicochemical Properties[3]
[4][5][6][7][8][9][10]
The introduction of the methyl group at the C5 position increases lipophilicity and electron

density, affecting both solubility and redox potential.

Property 4-Bromocatechol 4-Bromo-5-methylcatechol

IUPAC Name 4-Bromo-1,2-benzenediol
4-Bromo-5-methyl-1,2-

benzenediol

CAS Registry 17345-77-6
Not widely listed; typically

synthesized

Molecular Weight 189.01 g/mol 203.03 g/mol

LogP (Predicted) ~2.2 ~2.7 (More Lipophilic)

pKa (OH) ~8.8 (Acidic due to Br)
~9.1 (Me group donation

weakens acidity)

Electronic State
Electron-deficient ring

(Inductive -I of Br)

Balanced (Br withdrawal vs.

Me donation)

Steric Profile Unhindered C-Br bond
Hindered C-Br bond (Ortho-

Methyl)

Structural & Electronic Analysis: The "Ortho-
Methyl" Effect[1]
The defining difference between these two compounds is the Ortho-Methyl Effect.[2] In 4-B-5-

MC, the methyl group at position 5 exerts two critical influences:

Steric Hindrance: The methyl group occupies the space adjacent to the bromine atom. In

metal-catalyzed reactions (e.g., Suzuki-Miyaura coupling), this hinders the approach of the

palladium catalyst during the oxidative addition step, often requiring specialized ligands (e.g.,

SPhos, XPhos) compared to the generic PPh3 used for 4-BC.[1]
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Metabolic Blocking: In biological systems, the C5 position in catechols is a potential site for

hydroxylation or ring-opening.[2] Methylating this position blocks these metabolic pathways,

potentially extending the half-life of the drug candidate.[2]

Visualization: Electronic & Steric Impact
The following diagram illustrates the directing effects and steric clashes inherent in the 5-

methyl analog.
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Caption: Comparison of steric accessibility and metabolic susceptibility. The 5-methyl group

impedes catalysis but enhances metabolic stability.[2]

Synthetic Pathways[2][11][12][13]
Synthesis of these compounds requires distinct strategies to ensure regioselectivity.

Synthesis of 4-Bromocatechol
Direct Bromination: The standard route involves treating catechol with bromine or N-

bromosuccinimide (NBS).[2]

Challenge: Catechol is highly electron-rich.[2] Over-bromination (dibromination) is a common

side reaction.
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Control: Use of exact stoichiometry (1.0 eq NBS) at low temperatures (-78°C to 0°C) in non-

polar solvents (DCM/CHCl3) favors the mono-brominated product.[2]

Synthesis of 4-Bromo-5-methylcatechol
Regioselective Bromination of 4-Methylcatechol: Starting from 4-methylcatechol, the directing

effects must be analyzed.[2]

1-OH & 2-OH: Strong ortho/para directors.[2]

4-Me: Weak ortho/para director.

Target: The C5 position is para to the C2-OH and ortho to the C4-Me.[2] This position is

electronically activated and sterically accessible (though less so than C3, C5 is preferred

over C3 due to the "vicinal" crowding at C3 between OH and Me).

Protocol Logic: Bromination of 4-methylcatechol predominantly yields the 5-bromo isomer due

to the cooperative directing effect of the C2-hydroxyl and the C4-methyl group.[2]

4-Methylcatechol

Sigma Complex

Electrophilic Attack

NBS (1.0 eq) / DCM
-10°C

4-Bromo-5-methylcatechol
(Major Isomer)

Preferred (C5)

3-Bromo Isomer
(Minor - Steric)

Disfavored (C3)

Click to download full resolution via product page

Caption: Regioselective synthesis pathway. The C5 position is favored electronically and

sterically over C3.
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Reactivity Profile & Experimental Protocols
Cross-Coupling (Suzuki-Miyaura)
Scientific Insight: The methyl group in 4-B-5-MC creates a "molecular wall."[2] Standard ligands

like triphenylphosphine (PPh3) are often too bulky to effectively coordinate Pd to the C-Br bond

in the presence of the ortho-methyl group, or they fail to promote the reductive elimination step.

[2]

Protocol Recommendation:

For 4-Bromocatechol: Standard Pd(PPh3)4 or Pd(dppf)Cl2 is sufficient.[2]

For 4-Bromo-5-methylcatechol: Use Buchwald Precatalysts (e.g., XPhos Pd G2 or SPhos Pd

G2).[2] These electron-rich, bulky biaryl ligands facilitate oxidative addition into hindered aryl

halides.[2]

Protocol: Suzuki Coupling of 4-Bromo-5-methylcatechol
Protection: First, protect the catechol hydroxyls as an acetonide (using 2,2-

dimethoxypropane/pTSA) to prevent catalyst poisoning by the free phenols.

Why? Free catechols bind Pd(II) tightly, killing the catalytic cycle.

Setup: In a glovebox or under Argon, combine:

Protected Aryl Bromide (1.0 eq)

Boronic Acid (1.5 eq)[1]

Catalyst: XPhos Pd G2 (2-5 mol%)[2]

Base: K3PO4 (3.0 eq) - Anhydrous bases are preferred for hindered substrates.[2]

Solvent: 1,4-Dioxane/Water (4:[2][1]1) degassed.

Reaction: Heat to 80-100°C for 4-12 hours.

Workup: Filter through Celite, extract with EtOAc, wash with brine.
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Deprotection: Treat with 4M HCl in Dioxane to reveal the free catechol.

Oxidation to Quinones
Both compounds oxidize to their respective o-quinones.[2]

4-BC Quinone: Highly electrophilic, prone to Michael addition by thiols (e.g., Glutathione).[2]

[1]

4-B-5-MC Quinone: The methyl group reduces the electrophilicity of the adjacent carbon,

potentially reducing off-target toxicity caused by covalent binding to cellular proteins.[2]

Biological Implications: COMT & Metabolism[2]
Catechol-O-Methyltransferase (COMT) is the primary enzyme responsible for deactivating

catecholamines.[2] It transfers a methyl group from S-adenosylmethionine (SAM) to one of the

hydroxyl groups (typically the meta position relative to the side chain).

4-Bromocatechol: A standard substrate.[2][1][3] Rapidly methylated, leading to fast

clearance.[1]

4-Bromo-5-methylcatechol: The 5-methyl group introduces steric bulk near the hydroxyls.[2]

While it does not abolish COMT activity, it can significantly alter the regioselectivity of

methylation (3-OH vs 4-OH) and reduce the overall rate of metabolism (Vmax), thereby

improving the pharmacokinetic (PK) profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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